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Compound of Interest

Compound Name: 3-Cyclopentylpropionic acid

Cat. No.: B041826 Get Quote

Essential Safety and Handling Guide for 3-
Cyclopentylpropionic Acid
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of 3-Cyclopentylpropionic acid, fostering a secure research environment.

Chemical Identifier:

Name 3-Cyclopentylpropionic acid

Synonyms
Cyclopentanepropionic acid, 3-

Cyclopentylpropanoic acid

CAS Number 140-77-2

Molecular Formula C8H14O2

Molecular Weight 142.20 g/mol

Hazard Summary:

3-Cyclopentylpropionic acid is classified as a hazardous chemical and requires careful

handling.[1] It is a flammable liquid and vapor that can cause skin and serious eye irritation.[2]

[3] Inhalation may lead to respiratory irritation.[3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b041826?utm_src=pdf-interest
https://www.benchchem.com/product/b041826?utm_src=pdf-body
https://www.benchchem.com/product/b041826?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA18192&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://www.ichemical.com/products/140-77-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-cyclopentylpropionic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-cyclopentylpropionic%20acid
https://www.chemicalbook.com/msds/3-cyclopentylpropionic-acid.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data for Safe Handling:

A thorough understanding of the physical and chemical properties of 3-Cyclopentylpropionic
acid is critical for safe laboratory operations.

Property Value Source

Appearance Colorless clear liquid [4]

Boiling Point 130-132 °C at 12 mmHg [5]

Flash Point 47 °C (closed cup) [4]

Density 0.996 g/mL at 25 °C [4]

Solubility Insoluble in water [5][6]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-
Cyclopentylpropionic acid to minimize exposure and ensure personal safety.
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Protection Type Recommended Equipment Standard

Eye/Face Protection

Appropriate protective

eyeglasses or chemical safety

goggles. A face shield may

also be necessary.

OSHA's 29 CFR 1910.133 or

European Standard EN166

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile) and

clothing to prevent skin

exposure. A lab coat or

chemical-resistant apron is

recommended.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

filter cartridge (e.g., type

ABEK).

NIOSH (US) or CEN (EU)

Procedural, Step-by-Step Guidance
A systematic approach to handling and disposal is crucial for mitigating risks.

Handling Protocol:

Preparation:

Ensure that an eyewash station and safety shower are readily accessible.[1]

Work in a well-ventilated area, preferably within a chemical fume hood.[7]

Remove all sources of ignition, such as open flames, hot surfaces, and sparks.[1] Use

spark-proof and explosion-proof equipment.[1]

Handling:
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Avoid direct contact with skin, eyes, and clothing.[7]

Do not inhale vapors or mists.[4]

Take precautionary measures against static discharge.[4]

Use only non-sparking tools.[1]

Storage:

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][7]

Keep containers tightly closed when not in use.[4]

Store away from incompatible materials such as bases, and oxidizing and reducing

agents.[1][4]

Spill Management:

Small Spills (less than 100 mL):

Remove all ignition sources.[1]

Ventilate the area.

Absorb the spill with an inert material (e.g., sand, earth).

Place the absorbed material in a suitable, closed container for disposal.[1]

Large Spills (greater than 100 mL):

Evacuate the area immediately.[8]

Alert your supervisor and contact your institution's environmental health and safety (EHS)

department.[8]

Disposal Plan:
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Chemical waste generators must classify discarded chemicals to ensure proper disposal.[1] 3-
Cyclopentylpropionic acid should be disposed of as hazardous waste in accordance with

local, regional, and national regulations.[1] Contact a licensed professional waste disposal

service to arrange for pickup and disposal.

Experimental Workflow and Safety Protocol
The following diagram illustrates the logical workflow for the safe handling of 3-
Cyclopentylpropionic acid from receipt to disposal.
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Caption: Safe handling workflow for 3-Cyclopentylpropionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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